Cas no 2137621-91-9 (4H-1,2,4-Triazole-3-carboxaldehyde, 4-(cyclobutylmethyl)-)

• Product Name: 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(cyclobutylmethyl)-
• CAS No: 2137621-91-9
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5286821
• Update Time: 2025-06-10

4H-1,2,4-Triazole-3-carboxaldehyde, 4-(cyclobutylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(cyclobutylmethyl)-

• Inchi： 1S/C8H11N3O/c12-5-8-10-9-6-11(8)4-7-2-1-3-7/h5-7H,1-4H2
• InChI Key： UVCOWIBDPHRMKD-UHFFFAOYSA-N
• SMILES： N1=CN(CC2CCC2)C(C=O)=N1

Additional information on 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(cyclobutylmethyl)-

4H-1,2,4-Triazole-3-carboxaldehyde, 4-(cyclobutylmethyl)-: A Comprehensive Overview

The compound 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(cyclobutylmethyl)- (CAS No. 2137621-91-9) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are widely studied for their versatile properties in various fields such as pharmaceuticals, agrochemicals, and materials science. The cyclobutylmethyl group attached to the triazole ring introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 4H-1,2,4-Triazole-3-carboxaldehyde derivatives in drug design. The triazole ring is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable scaffold in medicinal chemistry. The cyclobutylmethyl substituent further enhances the molecule's pharmacokinetic properties by improving its solubility and bioavailability. These attributes make this compound a promising candidate for the development of new therapeutic agents targeting various diseases.

In the field of agrochemicals, 4H-1,2,4-Triazole-3-carboxaldehyde has shown potential as a fungicide. Its ability to inhibit fungal growth has been attributed to its interaction with key enzymes involved in fungal metabolism. The cyclobutylmethyl group plays a crucial role in enhancing the compound's stability and effectiveness under different environmental conditions. This makes it a valuable addition to the arsenal of agricultural chemicals aimed at protecting crops from fungal infections.

The synthesis of 4H-1,2,4-Triazole-3-carboxaldehyde involves a multi-step process that typically starts with the preparation of the triazole ring followed by alkylation to introduce the cyclobutylmethyl group. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes.

From a materials science perspective, 4H-1,2,4-Triazole-3-carboxaldehyde has been investigated for its potential as a building block in supramolecular chemistry. The molecule's ability to form hydrogen bonds and self-assemble into ordered structures makes it a candidate for applications in nanotechnology and advanced materials. The incorporation of the cyclobutylmethyl group introduces flexibility into the structure, which can be exploited to design materials with tailored properties.

In conclusion, 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(cyclobutylmethyl)- (CAS No. 2137621-91-9) is a multifaceted compound with significant potential across various industries. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new applications and improve synthetic methods for this compound, its role in advancing modern science is expected to grow further.